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Compound of Interest

Compound Name: Potassium 4-chlorobenzoate

Cat. No.: B8371241

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

4-Chlorobenzoic acid potassium salt is the potassium salt of the organochlorine compound 4-

chlorobenzoic acid. It is a white solid that is soluble in water. While much of the available data
pertains to its parent acid, this guide consolidates the known information on the potassium salt
and provides relevant context from the acid for a comprehensive understanding.

Table 1: Physicochemical Properties
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Property Value Source(s)
Molecular Formula C7H4CIKOz2
Molecular Weight 194.65 g/mol
Appearance White solid
Melting Point Data not available
Boiling Point Data not available
Soluble in water. The parent
Solubility acid is freely soluble in alcohol

and ether.[3][4]

pKa (of parent acid)

~3.98

CAS Number

Not explicitly found for the
potassium salt in searches.
The CAS for the parent acid is
74-11-3.

Synthesis and Characterization

Experimental Protocol: Synthesis of 4-Chlorobenzoic
Acid Potassium Salt

A documented method for the synthesis of potassium 4-chlorobenzoate involves the

hydrolysis of methyl 4-chlorobenzoate.[2]

Materials:

e Methyl 4-chlorobenzoate

e Potassium trimethylsilanolate

e Dry ether

Procedure:
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o Combine methyl 4-chlorobenzoate (13.65 g, 80 mmol) and potassium trimethylsilanolate
(10.26 g, 80 mmol) in dry ether (500 mL).

 Allow the reaction to proceed for 4 hours.

« |solate the resulting white solid, potassium 4-chlorobenzoate. The reported yield is 84%
(13.1 9).[2]

A more traditional approach involves the neutralization of 4-chlorobenzoic acid with a
potassium base, such as potassium hydroxide, in an appropriate solvent.

Workflow for Synthesis and Purification:
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Synthesis

4-Chlorobenzoic Acid Potassium Hydroxide Solvent (e.g., Water/Ethanol)

Reaction Vessel

Purification

Washing with Solvent

Crystallization (Optional)

Pure Product

Potassium 4-chlorobenzoate
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4-Chlorobenzoic Acid

Chlorosulfonation

Y

4-Chloro-3-chlorosulfonylbenzoic acid

\4

Nitration

\4

4-Chloro-3-chlorosulfonyl-5-nitrobenzoic acid

Y

Ammonolysis

Y

5-Aminosulfonyl-4-chloro-3-nitrobenzoic acid

\4

Phenoxylation

Y

5-Aminosulfonyl-3-nitro-4-phenoxybenzoic acid

Y

Nitro Reduction

\4

3-Amino-5-aminosulfonyl-4-phenoxybenzoic acid

Y

Butylation

Bumetanide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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